Cas no 1807096-39-4 (Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1807096-39-4
• MF: C₁₁H₉F₃N₂O₂S
• MW: 290.261571645737
• CID: 4954754
• Update Time: 2025-06-07

Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H9F3N2O2S/c1-18-10(17)9-6(4-15)2-8(3-7(9)5-16)19-11(12,13)14/h2-3H,4,15H2,1H3
• InChI Key： WJKLXXXXKGUCGP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OC)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1807096-39-4)

Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1807096-39-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its properties for drug discovery.

One of the key areas of research has been the synthesis and structural modification of Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving the introduction of the trifluoromethylthio group via a palladium-catalyzed cross-coupling reaction, followed by the incorporation of the aminomethyl and cyano moieties. This method has been praised for its high yield and purity, making it suitable for large-scale production.

In terms of biological activity, Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate has demonstrated notable inhibitory effects on specific enzyme targets. A recent in vitro study revealed its potent activity against a class of kinases implicated in inflammatory diseases. The compound's ability to modulate kinase activity suggests its potential as a lead compound for developing anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its binding mode and optimize its pharmacokinetic properties.

Another significant development is the exploration of this compound's role in cancer therapy. Preliminary findings from a 2024 study indicate that Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study also highlighted the compound's ability to induce apoptosis via a mitochondria-dependent pathway, offering a promising avenue for targeted cancer treatment. However, further in vivo studies are required to validate these findings and assess its safety profile.

The pharmaceutical industry has also taken note of this compound's potential. Several biotech companies have initiated patent filings and preclinical development programs centered around Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate. These efforts aim to leverage its unique chemical properties to develop next-generation therapeutics for unmet medical needs. Industry analysts predict that this compound could enter clinical trials within the next 3-5 years, pending successful completion of preclinical studies.

In conclusion, Methyl 2-aminomethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1807096-39-4) represents a promising candidate in the field of medicinal chemistry. Its versatile synthetic accessibility, coupled with its intriguing biological activities, positions it as a valuable scaffold for drug discovery. Continued research efforts are expected to further unravel its therapeutic potential and pave the way for its application in treating various diseases.